Cas no 1566813-47-5 (5-(1-Methanesulfonylethyl)-1,2,4-oxadiazole-3-carboxylic acid)

5-(1-Methanesulfonylethyl)-1,2,4-oxadiazole-3-carboxylic acid is a versatile organic compound with significant applications in the synthesis of pharmaceuticals and agrochemicals. It exhibits high purity and stability, making it an ideal building block for the development of novel compounds. The compound's unique structure and reactivity profile offer advantages in the creation of bioactive molecules with potential therapeutic benefits.

5-(1-Methanesulfonylethyl)-1,2,4-oxadiazole-3-carboxylic acid structure

1566813-47-5 structure

Product Name:5-(1-Methanesulfonylethyl)-1,2,4-oxadiazole-3-carboxylic acid

CAS No:1566813-47-5

MF:C₆H₈N₂O₅S

MW:220.203120231628

CID:5692639

PubChem ID:104521917

Update Time:2025-10-16

5-(1-Methanesulfonylethyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(1-methanesulfonylethyl)-1,2,4-oxadiazole-3-carboxylic acid
- 5-(1-methanesulfonylethyl)-1,2,4-oxadiazole-3-carboxylicacid
- EN300-1120096
- 1566813-47-5
- 5-(1-Methylsulfonylethyl)-1,2,4-oxadiazole-3-carboxylic acid
- 1,2,4-Oxadiazole-3-carboxylic acid, 5-[1-(methylsulfonyl)ethyl]-
- 5-(1-Methanesulfonylethyl)-1,2,4-oxadiazole-3-carboxylic acid
- Inchi： 1S/C6H8N2O5S/c1-3(14(2,11)12)5-7-4(6(9)10)8-13-5/h3H,1-2H3,(H,9,10)
- InChI Key： ZRNGWFUMNKXIOF-UHFFFAOYSA-N
- SMILES： S(C)(C(C1=NC(C(=O)O)=NO1)C)(=O)=O

Computed Properties

Exact Mass: 220.01539253g/mol
Monoisotopic Mass: 220.01539253g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 322
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 119Å²

Experimental Properties

Density: 1.547±0.06 g/cm3(Predicted)
Boiling Point: 520.0±52.0 °C(Predicted)
pka: 2.58±0.10(Predicted)

5-(1-Methanesulfonylethyl)-1,2,4-oxadiazole-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1120096-0.05g	5-(1-methanesulfonylethyl)-1,2,4-oxadiazole-3-carboxylic acid	1566813-47-5	95%	0.05g	$888.0	2023-10-27
Enamine	EN300-1120096-0.1g	5-(1-methanesulfonylethyl)-1,2,4-oxadiazole-3-carboxylic acid	1566813-47-5	95%	0.1g	$930.0	2023-10-27
Enamine	EN300-1120096-0.25g	5-(1-methanesulfonylethyl)-1,2,4-oxadiazole-3-carboxylic acid	1566813-47-5	95%	0.25g	$972.0	2023-10-27
Enamine	EN300-1120096-0.5g	5-(1-methanesulfonylethyl)-1,2,4-oxadiazole-3-carboxylic acid	1566813-47-5	95%	0.5g	$1014.0	2023-10-27
Enamine	EN300-1120096-1.0g	5-(1-methanesulfonylethyl)-1,2,4-oxadiazole-3-carboxylic acid	1566813-47-5		1g	$1500.0	2023-06-09
Enamine	EN300-1120096-2.5g	5-(1-methanesulfonylethyl)-1,2,4-oxadiazole-3-carboxylic acid	1566813-47-5	95%	2.5g	$2071.0	2023-10-27
Enamine	EN300-1120096-5.0g	5-(1-methanesulfonylethyl)-1,2,4-oxadiazole-3-carboxylic acid	1566813-47-5		5g	$4349.0	2023-06-09
Enamine	EN300-1120096-10.0g	5-(1-methanesulfonylethyl)-1,2,4-oxadiazole-3-carboxylic acid	1566813-47-5		10g	$6450.0	2023-06-09
Enamine	EN300-1120096-1g	5-(1-methanesulfonylethyl)-1,2,4-oxadiazole-3-carboxylic acid	1566813-47-5	95%	1g	$1057.0	2023-10-27
Enamine	EN300-1120096-5g	5-(1-methanesulfonylethyl)-1,2,4-oxadiazole-3-carboxylic acid	1566813-47-5	95%	5g	$3065.0	2023-10-27